4-(3-Formylphenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 4-(3-formylphenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C15H12O3/c1-10-7-13(15(17)18)5-6-14(10)12-4-2-3-11(8-12)9-16/h2-9H,1H3,(H,17,18)
• InChI Key: BKPGQKBYKFMIOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=CC(=C2)C=O
• Molecular Formula: C15H12O3
• DSSTOX Substance ID: DTXSID80688865
• Molecular Weight: 240.25 g/mol
• CAS RN: 1261929-18-3

Description

4-(3-Formylphenyl)-3-methylbenzoic acid, 95% (4-F3MBA), is an aromatic carboxylic acid commonly used in scientific research. It is a derivative of benzoic acid, and is also known as 4-carboxy-3-methylphenylacetic acid. This compound is a colorless, crystalline solid with a melting point of 119-120°C. It has a pKa of 4.75 and a molecular weight of 166.2 g/mol. It is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme-catalyzed reactions, and the development of analytical methods.

Scientific Research Applications

4-F3MBA is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme-catalyzed reactions, and the development of analytical methods. It is also used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the study of enzyme-catalyzed reactions, as it can be used to measure the activity of enzymes. Additionally, 4-F3MBA can be used as a reagent in the development of analytical methods, such as thin layer chromatography, gas chromatography, and high-performance liquid chromatography.

Mechanism of Action

4-F3MBA acts as an inhibitor of enzymes, such as cytochrome P450 and monoamine oxidase. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, 4-F3MBA has been found to inhibit the activity of monoamine oxidase, which is involved in the metabolism of neurotransmitters, such as serotonin and dopamine.
Biochemical and Physiological Effects
4-F3MBA has been found to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, 4-F3MBA has been found to inhibit the activity of monoamine oxidase, which is involved in the metabolism of neurotransmitters, such as serotonin and dopamine. Furthermore, 4-F3MBA has been found to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

4-F3MBA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is easy to synthesize. Additionally, it is a stable compound, and is not prone to oxidation or hydrolysis. However, there are also some limitations to its use in laboratory experiments. It is a relatively non-polar compound, and is not soluble in water. Additionally, it is a weak acid, and is not readily ionized.

Future Directions

There are a number of potential future directions for the use of 4-F3MBA in scientific research. It could be used to further study the effects of cytochrome P450 and monoamine oxidase inhibition on drug metabolism and neurotransmitter metabolism, respectively. Additionally, it could be used to develop new analytical methods for the detection and quantification of compounds. Finally, it could be used to further study the antioxidant and anti-inflammatory effects of 4-F3MBA.

Synthesis Methods

4-F3MBA can be synthesized in a two-step process. The first step involves the reaction of 3-methylbenzoic acid with formaldehyde in the presence of a catalyst, such as p-toluenesulfonic acid. This reaction produces 4-carboxy-3-methylphenylacetic acid. The second step involves the reaction of 4-carboxy-3-methylphenylacetic acid with a base, such as sodium hydroxide, to form 4-F3MBA.